Cas no 1805539-67-6 (2-(Difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine-3-methanol)

• Product Name: 2-(Difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine-3-methanol
• CAS No: 1805539-67-6
• MF: C₈H₆F₅NO₂
• MW: 243.130759716034
• CID: 4892170
• Update Time: 2025-11-03

2-(Difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine-3-methanol

• Inchi： 1S/C8H6F5NO2/c9-6(10)5-3(2-15)1-4(7(16)14-5)8(11,12)13/h1,6,15H,2H2,(H,14,16)
• InChI Key： USXMZQBQXVVYFZ-UHFFFAOYSA-N
• SMILES： FC(C1=C(CO)C=C(C(F)(F)F)C(N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 0.4
• Topological Polar Surface Area: 49.3

Additional information on 2-(Difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine-3-methanol

Comprehensive Overview of 2-(Difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine-3-methanol (CAS No. 1805539-67-6)

The compound 2-(Difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine-3-methanol (CAS No. 1805539-67-6) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring difluoromethyl and trifluoromethyl groups, contributes to its enhanced reactivity and bioavailability. This article delves into its properties, synthesis, and applications, addressing common queries such as "What are the uses of fluorinated pyridines?" and "How does fluorination improve drug efficacy?"—topics frequently searched in scientific databases and AI-driven platforms.

Fluorinated compounds like 2-(Difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine-3-methanol are gaining attention due to their role in modern drug design. The incorporation of fluorine atoms, as seen in the difluoromethyl and trifluoromethyl moieties, often enhances metabolic stability and membrane permeability. Researchers are particularly interested in answers to questions like "Why are fluorinated pyridines important in medicinal chemistry?" and "What are the synthetic routes for CAS 1805539-67-6?"—reflecting the compound's relevance in cutting-edge research.

From a synthetic perspective, 2-(Difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine-3-methanol is typically prepared through multi-step reactions involving halogenation and hydroxylation. Its hydroxy and methanol functional groups make it a versatile intermediate for further derivatization. Industry professionals often search for "scale-up synthesis of CAS 1805539-67-6" or "patents related to fluorinated pyridine alcohols," underscoring its industrial value. The compound's solubility and stability profiles are also critical for formulation scientists.

Environmental and regulatory considerations are increasingly shaping the discourse around fluorinated chemicals. While 2-(Difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine-3-methanol is not classified as hazardous, its degradation pathways and ecological impact are subjects of ongoing study. Searches like "biodegradability of fluorinated pyridines" and "green chemistry approaches for fluorinated intermediates" highlight these concerns. Innovations in catalytic fluorination and solvent-free synthesis are emerging as sustainable alternatives.

In conclusion, 2-(Difluoromethyl)-6-hydroxy-5-(trifluoromethyl)pyridine-3-methanol (CAS No. 1805539-67-6) exemplifies the intersection of synthetic chemistry and applied sciences. Its structural features, such as the difluoromethyl and trifluoromethyl groups, align with trends in precision medicine and crop protection. By addressing high-search-volume questions and integrating SEO-friendly terms like "fluorinated pyridine applications" and "CAS 1805539-67-6 properties," this overview bridges technical depth with reader engagement.